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Compound of Interest

Compound Name: Dibenzyl azelate

Cat. No.: B154685 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Characteristics of Dibenzyl Azelate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of dibenzyl azelate. It includes detailed data on its properties, experimental

protocols for its synthesis and analysis, and insights into its potential applications, particularly in

the context of drug development.

Core Chemical and Physical Properties
Dibenzyl azelate, with the IUPAC name dibenzyl nonanedioate, is the dibenzyl ester of the C9

dicarboxylic acid, azelaic acid. While it serves as a valuable plasticizer and a potential prodrug

for azelaic acid, experimentally determined physical constants such as melting and boiling

points are not widely reported in publicly available literature. For comparative purposes, data

for related short-chain dialkyl azelates are provided alongside the known properties of dibenzyl
azelate.

Table 1: Chemical Identifiers and Properties of Dibenzyl
Azelate
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Property Value Reference

IUPAC Name dibenzyl nonanedioate [1]

CAS Number 1932-84-9 [1]

Molecular Formula C₂₃H₂₈O₄ [1][2]

Molecular Weight 368.47 g/mol [1]

Canonical SMILES

C1=CC=C(C=C1)COC(=O)CC

CCCCCC(=O)OCC2=CC=CC=

C2

[1]

InChI

InChI=1S/C23H28O4/c24-

22(26-18-20-12-6-4-7-13-

20)16-10-2-1-3-11-17-

23(25)27-19-21-14-8-5-9-15-

21/h4-9,12-15H,1-3,10-11,16-

19H2

[1]

InChIKey
AEPUKSBIJZXFCI-

UHFFFAOYSA-N
[1]

Predicted XlogP 5.2 [1]

Table 2: Physical Properties of Related Azelate Esters
(for comparison)
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Property Diethyl Azelate Dibutyl Azelate Reference

Appearance
Colorless to light

yellow liquid
Liquid [3][4]

Melting Point -16 to -15.8 °C N/A

Boiling Point 172 °C at 18 mmHg 336 °C [4]

Density 0.973 g/mL at 25 °C N/A

Solubility

Soluble in ether,

alcohol; insoluble in

water

Insoluble in water [3][4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of dibenzyl azelate are crucial for

research and development. The following protocols are based on established esterification and

analytical techniques for azelaic acid and its esters.

Synthesis of Dibenzyl Azelate via Fischer Esterification
This protocol describes a standard acid-catalyzed esterification.

Materials:

Azelaic acid (1.0 eq)

Benzyl alcohol (≥ 2.2 eq)

Concentrated sulfuric acid (catalytic amount, e.g., 0.05 eq) or p-toluenesulfonic acid

Toluene (as solvent and for azeotropic removal of water)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate
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Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Procedure:

Reaction Setup: A mixture of azelaic acid, benzyl alcohol, and a catalytic amount of sulfuric

acid in toluene is prepared in a round-bottom flask fitted with a Dean-Stark apparatus and a

reflux condenser.

Esterification: The reaction mixture is heated to reflux. Water produced during the reaction is

removed azeotropically and collected in the Dean-Stark trap. The reaction is monitored by

Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is

consumed.

Work-up: After cooling to room temperature, the reaction mixture is diluted with an organic

solvent like ethyl acetate and washed sequentially with water, saturated sodium bicarbonate

solution (to neutralize the acid catalyst), and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography on silica gel to yield pure dibenzyl azelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154685#physical-and-chemical-characteristics-of-
dibenzyl-azelate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b154685#physical-and-chemical-characteristics-of-dibenzyl-azelate
https://www.benchchem.com/product/b154685#physical-and-chemical-characteristics-of-dibenzyl-azelate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154685?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

